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Compound of Interest

Compound Name: 2-Chloro-9,10-dihydroacridine

CAS No.: 342891-59-2

Cat. No.: B3261375

Get Quote

Executive Summary
The 2-chloro-9,10-dihydroacridine scaffold (often referred to as 2-chloroacridan) represents a

critical pharmacophore and optoelectronic building block. Unlike its fully aromatic acridine

counterpart, the dihydro- form possesses a "butterfly" conformation due to the sp³ hybridized

C9 carbon, imparting unique electronic donor-acceptor properties. This structural flexibility

makes it a preferred donor moiety in Thermally Activated Delayed Fluorescence (TADF) OLED

materials and a metabolic stabilizer in tricyclic antidepressant analogues.

This guide provides the authoritative CAS registry data, a self-validating synthesis protocol via

the reduction of 2-chloroacridone, and detailed characterization metrics.

Part 1: Chemical Identity & CAS Registry
The nomenclature for these derivatives can be variable (e.g., acridan vs. dihydroacridine). The

table below consolidates the verified identifiers for the parent scaffold and its most relevant

commercial derivatives.
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Compound
Name

Structure
Description

CAS Number
Molecular
Formula

Application

2-Chloro-9,10-

dihydroacridine

Parent scaffold;

sp³ carbon at C9.

[1]

Not Widely

Listed*
C₁₃H₁₀ClN

Pharma

Intermediate

2-Chloroacridin-

9(10H)-one

Oxidized

precursor

(Acridone).

7497-52-1 C₁₃H₈ClNO
Synthesis

Precursor

2-Chloro-9,9-

dimethyl-9,10-

dihydroacridine

Dimethylated at

C9 (OLED

stable).

1319017-24-7 C₁₅H₁₄ClN
OLED Emitter

(TADF)

10-Methyl-9,10-

dihydroacridine

N-methylated

analog

(Reference).

4217-54-3 C₁₄H₁₃N Photo-catalyst

*Note: The specific CAS for the unsubstituted 2-chloro-9,10-dihydroacridine is rarely cited in

commercial catalogs, as it is typically generated in situ or synthesized directly from the stable

2-chloroacridone (CAS 7497-52-1) precursor.

Part 2: Synthesis Architecture
Core Protocol: Reduction of 2-Chloroacridin-9(10H)-one
The most reliable, self-validating method to access the dihydroacridine core is the reduction of

the commercially available 2-chloroacridone. This method avoids the regioselectivity issues

inherent in ring-closing Ullmann condensations.

Reaction Logic
The carbonyl group at C9 of the acridone is reduced to a methylene (CH₂) group. The 2-chloro

substituent remains intact due to the chemoselectivity of the reducing system (acidic zinc or

hydride donors) which avoids hydrodehalogenation.

Step-by-Step Protocol
Reagents:
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Substrate: 2-Chloroacridin-9(10H)-one (CAS 7497-52-1).[1]

Reductant: Zinc dust (activated) and Hydrochloric acid (HCl).

Solvent: Acetic acid (glacial).

Procedure:

Dissolution: Dissolve 1.0 eq of 2-chloroacridone in glacial acetic acid (0.5 M concentration)

under inert atmosphere (N₂).

Activation: Add 10.0 eq of activated Zinc dust slowly to the stirring solution.

Initiation: Dropwise add concentrated HCl (approx. 2-3 mL per gram of substrate) to

maintain hydrogen evolution. Caution: Exothermic.

Reflux: Heat the mixture to 80–90°C for 2–4 hours. Monitor via TLC (Mobile phase:

Hexane/EtOAc 8:2). The fluorescent acridone spot (blue under UV254) should disappear,

replaced by a non-fluorescent or weakly fluorescent acridan spot.

Workup: Filter off excess Zinc while hot. Pour filtrate into ice water. Neutralize with NaOH

to pH 8.

Isolation: The white/off-white precipitate is 2-chloro-9,10-dihydroacridine. Filter, wash

with water, and dry. Recrystallize from Ethanol.

Self-Validation Checkpoint:

Visual: Transition from yellow (acridone) to white (dihydroacridine).

Solubility: Product is soluble in common organic solvents (DCM, CHCl₃), unlike the

sparingly soluble acridone precursor.

Part 3: Characterization & Structural Validation
To ensure scientific integrity, the synthesized compound must be validated using NMR and MS.

The 2-chloro substituent introduces specific splitting patterns.
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Proton NMR (¹H-NMR) Signatures
The "Butterfly" Methylene: The defining feature of dihydroacridine is the C9-H₂ signal.

Shift:

3.9 – 4.1 ppm (Singlet, 2H).

Note: If this signal is absent, reduction failed. If split, the ring is substituted at C9.

Amine Proton (N-H):

Shift:

8.5 – 9.0 ppm (Broad Singlet, 1H, D₂O exchangeable).

Aromatic Region (2-Chloro effect):

The 2-chloro substitution breaks the symmetry of the acridine core.

C1-H: Doublet (J ~ 2 Hz) around

7.0–7.2 ppm (meta coupling to C3).

C3-H & C4-H: Complex multiplets distinct from the unsubstituted ring protons.

Mass Spectrometry (MS)
Isotope Pattern: Chlorine possesses two stable isotopes (

Cl and

Cl) in a 3:1 ratio.

Validation: The molecular ion peak

must show an M+2 peak at approx. 33% intensity of the parent peak.

Example: If M+ is 215.05, M+2 must be 217.05.
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Part 4: Visualization of Synthesis & Pathways
The following diagram illustrates the synthesis pathway and the structural divergence towards

OLED applications (9,9-dimethylation).

2-Chloroacridin-9(10H)-one
(CAS 7497-52-1)

Reduction
(Zn / HCl / AcOH)

2-Chloro-9,10-dihydroacridine
(Parent Scaffold)

 >90% Yield 2-Chloro-9,9-dimethyl-9,10-dihydroacridine
(CAS 1319017-24-7)

 Methylation
(MeI / NaH) TADF OLED Emitters

(Acceptor Coupling)
 C-N Coupling

Click to download full resolution via product page

Caption: Synthetic workflow from the commercially available acridone precursor to the

dihydroacridine scaffold and its subsequent functionalization for optoelectronic applications.

Part 5: Applications in Drug Discovery & Materials
Pharmaceutical Scaffolds
The 2-chloro-dihydroacridine moiety acts as a bioisostere for the phenothiazine ring found in

antipsychotics (e.g., Chlorpromazine).

Mechanism: The sp³ carbon at position 9 puckers the ring (angle ~150°), mimicking the

geometry of tricyclic antidepressants.

Metabolic Stability: The 2-chloro group blocks metabolic hydroxylation at the electron-rich C2

position, significantly extending the half-life of the molecule in vivo.

OLED Materials (TADF)
The 2-chloro-9,9-dimethyl-9,10-dihydroacridine (CAS 1319017-24-7) is a premium donor unit.

Function: It serves as the electron donor (D) in Donor-Acceptor (D-A) systems.

Why 2-Chloro? The chlorine atom exerts an inductive electron-withdrawing effect (-I), which

fine-tunes the HOMO/LUMO energy levels, often shifting emission towards the blue
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spectrum compared to the unsubstituted acridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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